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Compound of Interest

Compound Name: 5-Propyilthiazole

Cat. No.: B15344472

5-Propylthiazole: An In-depth Technical Guide

Despite a comprehensive search of chemical databases and scientific literature, a specific CAS
number and detailed molecular weight for the unsubstituted compound 5-Propylthiazole could
not be definitively identified. This suggests that this specific isomer may be a rare or novel
compound with limited publicly available data.

This guide will therefore focus on closely related and well-characterized propyl-substituted
thiazole derivatives. The information presented for these related compounds can provide
valuable insights for researchers, scientists, and drug development professionals working with
thiazole-based molecules.

Related Propyl-Thiazole Derivatives

Several propyl-substituted thiazole isomers are documented, and their properties are
summarized below. These compounds share the core thiazole ring and a propyl substituent,
making them relevant for understanding the potential characteristics of 5-Propylthiazole.
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )
4-Ethyl-5-
] 57246-61-4 C8H13NS 155.26
propylthiazole
2-Ethyl-4-
_ 41981-67-3 C8H13NS 155.26
propylthiazole
2-Methyl-5-
_ 52414-83-2 C7H11INS 141.23
propylthiazole
(2-propyl-1,3-thiazol-
56012-34-1 C7H11INOS 157.23
5-yl)methanol
2-propyl-1,3-thiazole-
30709-69-4 C7HIONO2S 171.22

5-carboxylic acid

Experimental Protocols: Synthesis of Thiazole

Derivatives

The synthesis of thiazole derivatives is a well-established area of organic chemistry. The

following sections outline general experimental approaches that can be adapted for the

synthesis of various substituted thiazoles.

Hantzsch Thiazole Synthesis

A foundational method for thiazole synthesis is the Hantzsch reaction. This involves the

condensation of a a-haloketone with a thioamide.

General Workflow for Hantzsch Thiazole Synthesis:
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Caption: General workflow for the Hantzsch thiazole synthesis.
Detailed Methodology:

e Reaction Setup: The a-haloketone and thioamide are dissolved in a suitable solvent, typically

a lower alcohol like ethanol.

o Reaction Conditions: The mixture is heated to reflux for a period ranging from a few hours to
overnight, depending on the reactivity of the substrates.

o Work-up: After the reaction is complete, the solvent is often removed under reduced
pressure. The residue is then neutralized with a base (e.g., sodium bicarbonate solution) and
extracted with an organic solvent (e.g., ethyl acetate).

 Purification: The crude product is purified using standard techniques such as recrystallization
or column chromatography to yield the pure thiazole derivative.

Cook-Heilbron Thiazole Synthesis

The Cook-Heilbron synthesis provides a route to 5-aminothiazoles through the reaction of an a-
aminonitrile with carbon disulfide or a related reagent.

Logical Relationship in Cook-Heilbron Synthesis:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o-Aminonitrile Carbon Disulfide (CS2)

+ Reagent

Thioacyl Intermediate

;

Intramolecular Cyclization

;

5-Aminothiazole

Click to download full resolution via product page

Caption: Key steps in the Cook-Heilbron synthesis of 5-aminothiazoles.

Detailed Methodology:

Reactant Mixture: The a-aminonitrile is reacted with carbon disulfide, often in the presence of
a base.

¢ [ntermediate Formation: An intermediate dithiocarbamate is formed.

o Cyclization: This intermediate undergoes an intramolecular cyclization to form the 5-
aminothiazole ring.

« Isolation: The product is then isolated and purified.

Signaling Pathways Involving Thiazole-Containing
Molecules

Thiazole rings are present in a variety of biologically active molecules and drugs. While a
specific signaling pathway for 5-Propylthiazole is unknown, many thiazole-containing
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compounds are known to interact with key cellular pathways. For example, the
thiazolidinedione class of drugs acts as agonists for the peroxisome proliferator-activated
receptor gamma (PPARY), a key regulator of glucose and lipid metabolism.

Simplified PPARYy Signaling Pathway:
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Caption: Simplified signaling pathway of thiazolidinedione drugs via PPARY.
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This diagram illustrates how a thiazole-containing ligand can initiate a cascade of events
leading to changes in gene expression and ultimately, physiological effects. This serves as a
general example of how a novel thiazole derivative might be investigated for its biological
activity.

In conclusion, while direct information on 5-Propylthiazole is scarce, the rich chemistry and
pharmacology of related thiazole compounds provide a strong foundation for future research
and development in this area. Researchers interested in this specific molecule may need to

undertake its synthesis and characterization as a first step.

 To cite this document: BenchChem. [5-Propylthiazole CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15344472#5-propylthiazole-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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